Cas no 2680689-51-2 (benzyl N-(2-cyanonaphthalen-1-yl)carbamate)

• Product Name: benzyl N-(2-cyanonaphthalen-1-yl)carbamate
• CAS No: 2680689-51-2
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 5631962
• PubChem ID: 165934138
• Update Time: 2025-05-21

benzyl N-(2-cyanonaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-cyanonaphthalen-1-yl)carbamate
• EN300-28290731
• 2680689-51-2

• Inchi： 1S/C19H14N2O2/c20-12-16-11-10-15-8-4-5-9-17(15)18(16)21-19(22)23-13-14-6-2-1-3-7-14/h1-11H,13H2,(H,21,22)
• InChI Key： DHWGNCJPZRTCKF-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=CC2C=CC=CC=21)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.105527694g/mol
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(2-cyanonaphthalen-1-yl)carbamate

Benzyl N-(2-Cyanonaphthalen-1-yl)carbamate: A Comprehensive Overview

Benzyl N-(2-cyanonaphthalen-1-yl)carbamate, identified by the CAS number 2680689-51-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a benzyl group attached to a naphthalene ring system, with a cyan group positioned at the 2nd position of the naphthalene moiety. This configuration imparts distinctive electronic and steric properties, making it a valuable component in modern chemical research.

The synthesis of benzyl N-(2-cyanonaphthalen-1-yl)carbamate involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also opened new avenues for exploring its applications in diverse industries.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. Researchers have demonstrated that benzyl N-(2-cyanonaphthalen-1-yl)carbamate can serve as a building block for constructing functional polymers and organic semiconductors. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored electronic properties. For instance, recent experiments have shown that incorporating this compound into polymer frameworks can significantly improve their thermal stability and mechanical strength.

In addition to its role in materials science, benzyl N-(2-cyanonaphthalen-1-yl)carbamate has also been explored for its potential in pharmaceutical applications. The compound's unique structure allows it to interact with biological systems in specific ways, making it a candidate for drug delivery systems and enzyme inhibitors. Ongoing studies are investigating its ability to modulate cellular pathways, which could pave the way for novel therapeutic interventions.

The environmental impact of benzyl N-(2-cyanonaphthalen-1-yl)carbamate has also been a subject of recent research. Scientists are examining its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Preliminary findings suggest that the compound exhibits low toxicity under standard conditions, which is a positive indicator for its safe application in industrial settings.

In conclusion, benzyl N-(2-cyanonaphthalen-1-yl)carbamate (CAS No. 2680689-51-2) represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key compound in contemporary research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly vital role in shaping the future of chemical innovation.